1-(4-chlorophenyl)-4-(3-methyl-4-nitrophenoxy)-1H-pyrazolo[3,4-d]pyrimidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(4-chlorophenyl)-4-(3-methyl-4-nitrophenoxy)-1H-pyrazolo[3,4-d]pyrimidine (referred to as CNPP) is a synthetic compound that belongs to the pyrazolopyrimidine family. CNPP has been studied extensively for its potential applications in scientific research, particularly in the fields of biochemistry and pharmacology.
Scientific Research Applications
Synthesis and Applications in Anticancer Research
- Pyrazolo[3,4-d]pyrimidines have been synthesized and tested for antitumor activity, showing potent effects on various cell lines. For example, one derivative demonstrated IC50 values ranging from 0.326 to 4.31 μM on 57 different cell lines, indicating significant antitumor potential (Kandeel et al., 2012).
Herbicidal Activity
- Some pyrazolo[3,4-d]pyrimidine derivatives have shown effective herbicidal activity. A study found that certain compounds exhibited good inhibition activities against the root of Brassica napus (rape) and Echinochloa crusgalli (barnyard grass) (Luo et al., 2017).
Synthesis Methods
- Efficient synthesis methods for pyrazolo[3,4-d]pyrimidine derivatives have been developed. For instance, a rapid synthetic method for such compounds was established, resulting in a total yield of 42.4% for a specific target compound (Zhou et al., 2019).
Potential in Antimicrobial and Anticancer Agents
- Research has also focused on the potential of pyrazolo[3,4-d]pyrimidine derivatives as antimicrobial and anticancer agents. Some compounds synthesized from these derivatives exhibited higher anticancer activity than reference drugs and showed notable antimicrobial activity (Hafez et al., 2016).
Other Applications
- Pyrazolo[3,4-d]pyrimidines have also been explored in the context of adenosine receptor affinity, indicating potential applications in medicinal chemistry (Harden et al., 1991).
properties
IUPAC Name |
1-(4-chlorophenyl)-4-(3-methyl-4-nitrophenoxy)pyrazolo[3,4-d]pyrimidine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H12ClN5O3/c1-11-8-14(6-7-16(11)24(25)26)27-18-15-9-22-23(17(15)20-10-21-18)13-4-2-12(19)3-5-13/h2-10H,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DEDQQTJNAABLOG-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)OC2=NC=NC3=C2C=NN3C4=CC=C(C=C4)Cl)[N+](=O)[O-] |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H12ClN5O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
381.8 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.